(E)-ethyl 2-((3-bromobenzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(3-bromobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C18H15BrN2O3S/c1-3-24-17(23)12-7-8-14-15(10-12)25-18(21(14)2)20-16(22)11-5-4-6-13(19)9-11/h4-10H,3H2,1-2H3
• InChI Key: LUBDTYHATMCCJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)Br)S2)C
• Molecular Formula: C18H15BrN2O3S
• Molecular Weight: 419.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazole ring, with the various functional groups attached at specific positions on the ring. The exact structure would need to be confirmed through techniques such as NMR spectroscopy.

Scientific Research Applications

Synthesis and Characterization

A significant area of scientific research involving (E)-ethyl 2-((3-bromobenzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate relates to its synthesis and chemical characterization. For instance, one study elaborates on the synthesis of various derivatives through interaction with arylidinemalononitrile derivatives and different cyanoacrylate derivatives, highlighting the adaptability of the compound in forming diverse structures (Mohamed, 2014). Another study emphasizes the synthesis and spectroscopic characterizations of derivatives, revealing their potential in technological applications due to their nonlinear optical (NLO) properties (Haroon et al., 2019).

Biological Activities

Research has explored the biological activities associated with this compound derivatives. A notable focus is on their antibacterial and antifungal properties. For example, certain piperidine substituted benzothiazole derivatives have demonstrated promising antibacterial and antifungal activities, implying the biomedical potential of such compounds (Shafi et al., 2021). Additionally, the antimicrobial evaluation of some thiazolo[4,5-d] pyrimidine derivatives, starting from a similar structural framework, has indicated a significant inhibitory effect against certain Gram-positive bacteria and yeasts, suggesting their applicability in addressing specific microbial infections (Balkan et al., 2001).

Structural and Spectroscopic Analysis

Extensive research has been conducted on the structural and spectroscopic analysis of this compound and its derivatives. Studies employing methods like X-ray crystallography, density functional theory (DFT), and various spectroscopic techniques have provided deep insights into their molecular structure, stability, and properties. For instance, the molecular geometry, electronic properties, and NLO characteristics of certain derivatives have been thoroughly examined, demonstrating their potential in optoelectronic applications (Haroon et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzo[d]thiazole derivatives have been studied for their antimicrobial properties.